Cas no 2580215-39-8 (2-(2-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid
• CAS No: 2580215-39-8
• MF: C₁₂H₁₆F₃N₃O₅
• MW: 339.267753601074
• CID: 5659869
• PubChem ID: 165888649
• Update Time: 2025-10-19

2-(2-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid
• EN300-27724392
• 2580215-39-8
• 2-(2-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid

• Inchi： 1S/C12H16F3N3O5/c1-10(2,3)23-9(21)17-8-16-5-6(18(8)4)11(22,7(19)20)12(13,14)15/h5,22H,1-4H3,(H,19,20)(H,16,17,21)
• InChI Key： VYKJJXMVGJJWIM-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1=CN=C(NC(=O)OC(C)(C)C)N1C)O)(F)F

Computed Properties

• Exact Mass: 339.10420511g/mol
• Monoisotopic Mass: 339.10420511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid (CAS No. 2580215-39-8)

2-(2-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid, identified by its CAS number 2580215-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of active pharmaceutical ingredients (APIs) and intermediates. Its unique structural features, including the presence of a tert-butoxy carbonylamino group and a trifluorinated hydroxypropanoic acid moiety, make it a versatile building block for designing novel therapeutic agents.

The imidazole ring in this compound is a key structural element that contributes to its biological activity. Imidazole derivatives are well-known for their role in various biological processes and have been widely explored in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The methyl-substituted imidazole moiety in this compound enhances its stability and bioavailability, making it an attractive candidate for further development.

The trifluorinated hydroxypropanoic acid portion of the molecule introduces fluorine atoms, which are frequently employed in pharmaceuticals to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. Fluorinated compounds often exhibit enhanced bioactivity and resistance to degradation by metabolic enzymes, making them valuable in the design of drugs with prolonged half-lives and improved efficacy.

The tert-butoxy carbonylamino group serves as a protective group for the amino functionality, ensuring that the compound remains stable during synthetic processes. This protective group can be later removed under specific conditions to reveal the free amino group, allowing for further functionalization or coupling reactions. Such versatility makes this compound a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. The structural features of 2-(2-{(tert-butoxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid (CAS No. 2580215-39-8) align well with this trend. The combination of an imidazole ring, a trifluorinated hydroxypropanoic acid moiety, and a protected amino group provides a scaffold that can be modified to target various biological processes.

In particular, research has shown that imidazole derivatives can modulate inflammatory pathways and have anti-cancer properties. The presence of fluorine atoms in the molecule may enhance its ability to interact with biological targets by increasing lipophilicity and binding affinity. Additionally, the protective nature of the tert-butoxy carbonylamino group allows for controlled modifications, enabling chemists to fine-tune the properties of the final drug candidate.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms is particularly challenging due to their reactivity and sensitivity to certain reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high precision.

One of the most significant applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop drugs that target these diseases effectively.

The imidazole ring in this compound can be designed to interact with the ATP-binding site of kinases, thereby inhibiting their activity. The presence of fluorine atoms may further enhance binding affinity by improving hydrophobic interactions with the kinase pocket. Additionally, the protected amino group can be used for further derivatization to optimize pharmacokinetic properties such as solubility and bioavailability.

Another area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, and targeting these processes with small molecules can inhibit viral propagation. The structural features of this compound make it a potential candidate for developing inhibitors that target viral proteases or polymerases.

Recent studies have also explored the use of imidazole derivatives as scaffolds for developing antimicrobial agents. Bacteria and fungi have evolved mechanisms to resist existing antibiotics, making it essential to discover new classes of antimicrobial drugs. The unique properties of this compound may allow it to interact with bacterial enzymes or cell wall components in ways that existing antibiotics do not.

The protective nature of the tert-butoxy carbonylamino group allows for selective modifications at different stages of drug development. This flexibility is crucial for optimizing pharmacological properties such as potency, selectivity, and toxicity profile. By carefully designing synthetic routes and functional groups, researchers can tailor this compound into highly effective therapeutic agents.

In conclusion,2-(2-{(tert-butooxy)carbonylamino}-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoic acid (CAS No. 2580215-39-8) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features make it suitable for designing drugs targeting various diseases including cancer、inflammation、and infections。 With continued research and optimization，this compound has the potential to contribute significantly to advancements in drug discovery and development。